Cas no 1340297-30-4 (2-benzyloxan-4-ol)

• Product Name: 2-benzyloxan-4-ol
• CAS No: 1340297-30-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD19650651
• CID: 5242386
• Update Time: 2025-06-10

2-benzyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, tetrahydro-2-(phenylmethyl)-
• 2-benzyloxan-4-ol

• MDL： MFCD19650651
• Inchi： 1S/C12H16O2/c13-11-6-7-14-12(9-11)8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
• InChI Key： BMKHAXBXHPGZPN-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)OCCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-benzyloxan-4-ol

Introduction to 2-benzyloxan-4-ol (CAS No. 1340297-30-4)

2-benzyloxan-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1340297-30-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a benzyloxy group attached to a tetrahydropyran ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-benzyloxan-4-ol consists of a benzyloxy substituent at the 2-position of a tetrahydropyran ring, with a hydroxyl group at the 4-position. This configuration imparts both steric and electronic effects that are highly beneficial in medicinal chemistry applications. The benzyloxy group, known for its stability and ease of functionalization, provides a versatile handle for further chemical modifications, while the hydroxyl group offers opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding.

In recent years, 2-benzyloxan-4-ol has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of natural products and pharmacophores found in various bioactive compounds. For instance, derivatives of 2-benzyloxan-4-ol have been investigated for their potential in inhibiting specific enzymatic targets associated with inflammatory diseases and cancer. The ability to modify both the benzyloxy and hydroxyl groups allows chemists to fine-tune the physicochemical properties of these derivatives, optimizing them for better solubility, bioavailability, and target specificity.

One of the most compelling aspects of 2-benzyloxan-4-ol is its role in the synthesis of heterocyclic compounds, which are prevalent in many drugs on the market today. The tetrahydropyran ring can be further functionalized to introduce additional heteroatoms or side chains, creating complex scaffolds that mimic natural product structures. This flexibility has led to its use in the development of kinase inhibitors, protease inhibitors, and other small-molecule drugs targeting critical biological pathways.

Recent advances in synthetic methodologies have further enhanced the utility of 2-benzyloxan-4-ol. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient functionalization of the benzyloxy group, allowing for the introduction of aryl, vinyl, or alkyl substituents with high selectivity and yield. Additionally, biocatalytic approaches have been explored to modify the hydroxyl group through enzymatic oxidation or reduction, providing sustainable and environmentally friendly synthetic routes.

The pharmaceutical industry has shown particular interest in 2-benzyloxan-4-ol due to its potential as a building block for drug candidates. For example, researchers have synthesized analogs of this compound that exhibit inhibitory activity against enzymes involved in metabolic disorders. The structural features of 2-benzyloxan-4-ol allow for precise tuning of binding interactions with biological targets, making it an attractive scaffold for structure-based drug design.

In addition to its pharmaceutical applications, 2-benzyloxan-4-ol has found utility in materials science and agrochemical research. Its ability to undergo selective modifications has made it a valuable precursor for designing novel polymers and specialty chemicals. Furthermore, derivatives of this compound have been investigated for their potential as intermediates in crop protection agents, offering new avenues for developing environmentally friendly agrochemicals.

The synthesis of 2-benzyloxan-4-ol itself is another area of active research. Traditional synthetic routes often involve multi-step sequences that can be cumbersome and require harsh conditions. However, recent developments have led to more streamlined methods that improve yield and reduce waste. For instance, one approach involves the direct functionalization of tetrahydropyran derivatives using benzyloxyating agents under mild conditions, significantly simplifying the synthetic pathway.

The safety and handling of 2-benzyloxan-4-ol are also important considerations. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to ensure safety in laboratory settings. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound.

In conclusion, 2-benzyloxan-4-ol (CAS No. 1340297-30-4) is a versatile and valuable intermediate with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and synthetic accessibility make it an indispensable tool for chemists working on drug discovery and development. As research continues to uncover new applications for this compound, 2-benzyloxan-4-ol is poised to remain at the forefront of organic synthesis and medicinal chemistry innovation.